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Compound of Interest

Compound Name: (R)-3-Methyl-pentanoic acid
CAS No.: 16958-25-1
Cat. No.: B095128

Get Quote

\ J

CAS Number: 16958-25-1

This technical guide provides a comprehensive overview of (R)-3-Methyl-pentanoic acid, also
known as (3R)-3-methylpentanoic acid. The information is intended for researchers, scientists,
and professionals in the field of drug development. This document covers the compound's
chemical and physical properties, spectroscopic data, synthesis protocols, biological relevance,
and safety information.

Chemical and Physical Properties

(R)-3-Methyl-pentanoic acid is a chiral, branched-chain fatty acid. Its properties, along with
those of the racemic mixture (3-methylpentanoic acid, CAS Number: 105-43-1), are
summarized below.
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Property Value Source
Molecular Formula C6H1202 [1112]
Molecular Weight 116.16 g/mol [1]
CAS Number 16958-25-1 [1]
IUPAC Name (3R)-3-methylpentanoic acid [3]
Synonyms (R)—3—Methylvaleric- aciq, o
(3R)-3-Methylvaleric acid

Appearance Colorless to pale yellow liquid [2]
Boiling Point 196-198 °C (for racemate) [4]
Melting Point -41 °C (for racemate) [5]
Density 0.93 g/mL (for racemate) [4]
pKa 4.80 £ 0.10 (Predicted) [1]
Water Solubility Limited [2]
Solubility in Organic Solvents Soluble [2]

Spectroscopic Data

Detailed spectroscopic information is crucial for the identification and characterization of (R)-3-

Methyl-pentanoic acid. The following data is available for the racemic 3-methylpentanoic acid
from the NIST Chemistry WebBook.[6][7]

Data Type

Source Information

Infrared (IR) Spectrum

Available from the Coblentz Society's collection,

measured in a solution.[6]

Available from the NIST Mass Spectrometry

Mass Spectrum (Electron lonization)

Data Center.[7]

Experimental Protocols
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Synthesis of 3-Methylpentanoic Acid (Racemic)

A common method for the synthesis of 3-methylpentanoic acid involves the saponification of

ethyl sec-butylmalonate followed by acidification and decarboxylation.[8] The following is a

summary of the procedure described in Organic Syntheses.

Materials:

Potassium hydroxide

Water

Ethyl sec-butylmalonate

Concentrated sulfuric acid

Benzene

Procedure:

A solution of potassium hydroxide in water is prepared in a round-bottomed flask equipped
with a reflux condenser, mechanical stirrer, and a separatory funnel.

Ethyl sec-butylmalonate is added slowly to the hot potassium hydroxide solution, causing the
mixture to reflux.

The solution is boiled for two hours after the addition is complete.

Water is added, and the alcohol formed during saponification is removed by distillation.
After cooling, a solution of concentrated sulfuric acid in water is slowly added with stirring.
The mixture is then subjected to steam distillation.

The distillate, containing 3-methylpentanoic acid and water, is collected. The acid is then
separated from the aqueous layer.

The crude acid is purified by distillation. The fraction boiling at 193-196 °C is collected.[8]
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Biological Activity and Applications

3-Methylpentanoic acid is a naturally occurring compound found in various plants and is also a
product of animal and fungal metabolism.[9] It is classified as a methyl-branched fatty acid and
is involved in fatty acid metabolism.[10]

Flavoring Agent: 3-Methylpentanoic acid is used as a flavoring agent in the food industry.[9]

Antimicrobial Properties: Recent studies have investigated the antimicrobial properties of 3-
methylpentanoic acid, particularly in combination with other volatile organic compounds, for the
preservation of agricultural products like the Lanzhou lily. These combinations have shown
synergistic effects in inhibiting the growth of bacteria such as Bacillus species.[11]

Role in Metabolism: As a branched-chain fatty acid, 3-methylpentanoic acid is involved in lipid
metabolism.[10] Its metabolic pathways can be linked to the catabolism of amino acids like
isoleucine.

Signaling Pathways and Drug Development

While direct involvement in specific signaling pathways is not extensively documented, its role
as a fatty acid suggests potential interactions with pathways regulated by lipid metabolites.
Furthermore, analogues of related compounds, such as 4-hydroxy-4-methylpentanoic acid (an
analogue of GHB), have been synthesized for research to better understand their mode of
action, indicating the potential for derivatives of methylpentanoic acids in drug development.
[12]

Safety Information

3-Methylpentanoic acid is classified as a corrosive substance.[9] It can cause severe skin burns
and eye damage.[9]

GHS Hazard Statements:
e H314: Causes severe skin burns and eye damage.[9]
Precautionary Statements:

o Wear protective gloves, protective clothing, and eye/face protection.
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¢ If on skin or in eyes, rinse immediately with plenty of water.

e Seek immediate medical attention if exposure occurs.

Diagrams

Ethyl sec-butylmalonate

Saponification Intermediate Salt

Acidification & Decarboxylation 3-Methylpentanoic Acid

Click to download full resolution via product page

Caption: Synthesis workflow for 3-methylpentanoic acid.
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Caption: Metabolic context of 3-methylpentanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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